8-(3-hydroxypropyl)-1,7-dimethyl-3-(naphthalen-1-ylmethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(3-hydroxypropyl)-4,7-dimethyl-2-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H23N5O3/c1-15-13-27-19-20(24-22(27)26(15)11-6-12-29)25(2)23(31)28(21(19)30)14-17-9-5-8-16-7-3-4-10-18(16)17/h3-5,7-10,13,29H,6,11-12,14H2,1-2H3
• InChI Key: LGXFBJMGZQAKRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCCO)N(C(=O)N(C3=O)CC4=CC=CC5=CC=CC=C54)C
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol

Description

8-(3-hydroxypropyl)-1,7-dimethyl-3-(naphthalen-1-ylmethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.
BenchChem offers high-quality 8-(3-hydroxypropyl)-1,7-dimethyl-3-(naphthalen-1-ylmethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3-hydroxypropyl)-1,7-dimethyl-3-(naphthalen-1-ylmethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Synthesis and Applications

Polycondensation of derivatives related to the target compound, employing ionic liquids and microwave irradiation, has been explored for the creation of novel poly(urea-urethane)s with heterocyclic and chromophoric moieties. These polymers demonstrated good solubility in organic solvents, hinting at potential applications in materials science due to their rapid polymerization and moderate inherent viscosities (Mallakpour & Rafiee, 2007).

Antiproliferative Activity

Studies on hydantoin and purine derivatives, structures akin to the queried compound, have shown significant anticancer activity against various cancer cell lines, including PC3, SW480, SW620. This suggests that modifications of the purine core, as seen in the target molecule, could be vital for developing new anticancer agents (Zagórska et al., 2021).

Antidepressant and Anxiolytic-like Activity

A series of arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones, sharing a core with the target compound, was synthesized and evaluated for their affinity towards serotoninergic and dopaminergic receptors. Preliminary in vivo studies indicated potential antidepressant and anxiolytic-like activities for these compounds, suggesting that similar structures could be explored for neurological applications (Zagórska et al., 2015).

Antioxidant Evaluation

New derivatives incorporating elements of the target compound's structure were synthesized and screened for antioxidant properties. Some of these compounds exhibited promising activities, indicating their potential utility in mitigating oxidative stress-related conditions (Gouda, 2012).

Mesoionic Analog Synthesis

Research into mesoionic imidazo[1,2-c]pyrimidine-2,7-diones, which are analogs of purine-2,8-dione and structurally related to the query compound, has contributed to the understanding of their synthesis, properties, and the potential for hydrolytic ring-opening reactions. Such studies provide insights into novel chemical entities with unique biological activities (Coburn & Taylor, 1982).